CAY10735

• IUPAC Name: 1-N-[2-[[(4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-11-methylidene-10-oxo-1,3,4,5,6,6a,7,8,8a,12,13,14b-dodecahydropicene-4a-carbonyl]amino]ethyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
• InChI: InChI=1S/C44H60FN3O4/c1-27-25-40(6)32(39(4,5)34(27)49)15-16-42(8)33(40)14-13-30-31-26-38(2,3)17-19-43(31,20-18-41(30,42)7)35(50)46-23-24-47-36(51)44(21-22-44)37(52)48-29-11-9-28(45)10-12-29/h9-13,31-33H,1,14-26H2,2-8H3,(H,46,50)(H,47,51)(H,48,52)/t31-,32-,33+,40-,41+,42+,43-/m0/s1
• InChI Key: QGKCNAYWPGAXOU-LBWRYPOYSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(=C)C(=O)C5(C)C)C)C)C2C1)C)C(=O)NCCNC(=O)C6(CC6)C(=O)NC7=CC=C(C=C7)F)C
• Isomeric SMILES: C[C@@]12CC[C@@H]3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)NCCNC(=O)C6(CC6)C(=O)NC7=CC=C(C=C7)F)C)(CC(=C)C(=O)C3(C)C)C
• Molecular Formula: C44H60FN3O4
• Molecular Weight: 714.0 g/mol
• CAS No.: 2251753-58-7

Description

CAY10735 is a synthetic compound known for its anticancer properties. It has shown efficacy in inhibiting the proliferation of various cancer cell lines, including melanoma, breast, pancreatic, and lung cancer cells . The compound is formally named N-[2-[[[1-[[(4-fluorophenyl)amino]carbonyl]cyclopropyl]carbonyl]amino]ethyl]-2-methylene-3-oxo-olean-12-en-28-amide and has a molecular formula of C44H60FN3O4 .

Scientific Research Applications

CAY10735 has several scientific research applications:

Cancer Research: It is primarily used in cancer research due to its ability to inhibit the proliferation of various cancer cell lines and reduce tumor growth in animal models.

Cell Migration and Metastasis Studies: The compound inhibits cell migration and the epithelial-to-mesenchymal transition (EMT), making it useful for studying cancer metastasis.

Reactive Oxygen Species Studies: This compound increases the production of ROS, making it a valuable tool for studying oxidative stress and its effects on cancer cells.

Mechanism of Action

CAY10735 exerts its effects through several mechanisms:

Inhibition of Cell Proliferation: The compound inhibits the proliferation of cancer cells by interfering with cell cycle progression.

Induction of Reactive Oxygen Species: It increases the production of ROS, leading to oxidative stress and cell death in cancer cells.

Inhibition of Cell Migration and EMT: This compound inhibits cell migration and EMT, reducing the metastatic potential of cancer cells.

The molecular targets and pathways involved in these mechanisms include various signaling pathways related to cell cycle regulation, oxidative stress response, and cell migration.

Biochemical Analysis

Biochemical Properties

CAY10735 interacts with various enzymes, proteins, and other biomolecules in biochemical reactions . It inhibits migration of and the epithelial-to-mesenchymal transition (EMT) in A375 and B16/F10 melanoma cells in vitro in a concentration-dependent manner .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes . It reduces the viability of spheroid A375 and B16/F10 cells and increases production of reactive oxygen species (ROS) in these cells in a concentration-dependent manner .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models

Preparation Methods

The synthesis of CAY10735 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The key steps include:

Formation of the core structure: This involves the cyclization of a precursor molecule to form the olean-12-en-28-amide core.

Functional group introduction: The introduction of the 4-fluorophenyl group and other functional groups is achieved through a series of reactions, including amide bond formation and cyclopropyl group introduction.

Chemical Reactions Analysis

CAY10735 undergoes several types of chemical reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of reactive oxygen species (ROS), which play a role in its anticancer activity.

Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s activity.

Substitution: Substitution reactions, particularly involving the fluorophenyl group, can lead to the formation of derivatives with different biological activities.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Comparison with Similar Compounds

CAY10735 is unique compared to other anticancer compounds due to its specific structure and mechanisms of action. Similar compounds include:

Oleanolic Acid Derivatives: These compounds share a similar core structure but differ in their functional groups and biological activities.

Fluorophenyl-Containing Compounds: Compounds with a fluorophenyl group may have similar anticancer properties but differ in their overall structure and specific activities.

This compound stands out due to its combination of a cyclopropyl group, fluorophenyl group, and olean-12-en-28-amide core, which contribute to its unique anticancer properties.